Cas no 5034-68-4 (4-(2S)-2-amino-3-hydroxypropylphenol)

4-(2S)-2-amino-3-hydroxypropylphenol is a chiral phenolic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration ensures high enantiomeric purity, which is critical for asymmetric synthesis and bioactive molecule development. The presence of reactive groups allows for selective modifications, enabling its use in the preparation of complex molecules, including β-adrenergic ligands and other pharmacologically active compounds. The compound’s stability under standard conditions and solubility in polar solvents further enhance its utility in research and industrial processes. Its structural properties make it valuable for studying enzyme interactions and designing targeted therapeutics.
4-(2S)-2-amino-3-hydroxypropylphenol structure
5034-68-4 structure
Product Name:4-(2S)-2-amino-3-hydroxypropylphenol
CAS No:5034-68-4
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00270223
CID:376350
PubChem ID:151247
Update Time:2025-11-02

4-(2S)-2-amino-3-hydroxypropylphenol Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(2-Amino-3-hydroxypropyl)phenol
    • Benzenepropanol, b-amino-4-hydroxy-, (bS)-
    • H-Tyrosinol
    • L-TYROSINOL,
    • 4-[(2S)-2-Amino-3-hydroxypropyl]phenol
    • 4-(2S)-2-amino-3-hydroxypropylphenol
    • l-Tyrosinol
    • AMY22009
    • Tyrosinol
    • Tyrosinol, L-
    • NCGC00335125-01
    • 4-(2-Amino-3-hydroxypropyl)phenol #
    • EN300-34610
    • DTXSID10198381
    • W6J4ZUL9JV
    • Q27466782
    • (1S)-1-(4-Hydroxyphenylmethyl)-2-hydroxyethylamine
    • tyrosinol; bound form of TYROSINAL
    • AKOS001282212
    • (betaS)-beta-Amino-4-hydroxybenzenepropanol
    • AB01327568-02
    • 5034-68-4
    • Benzenepropanol, beta-amino-4-hydroxy-, (S)-
    • SCHEMBL80783
    • C78266
    • CS-0453130
    • MDL： MFCD00270223
    • Inchi： 1S/C9H13NO2/c10-8(6-11)5-7-1-3-9(12)4-2-7/h1-4,8,11-12H,5-6,10H2/t8-/m0/s1
    • InChI Key： DBLDQZASZZMNSL-QMMMGPOBSA-N
    • SMILES： OC[C@H](CC1C=CC(=CC=1)O)N

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 375.2°Cat760mmHg
  • Flash Point: 180.7°C
  • Refractive Index: 1.598
  • Solubility: Soluble (170 g/l) (25 º C),
  • PSA: 66.48000
  • LogP: 0.95460

4-(2S)-2-amino-3-hydroxypropylphenol Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(2S)-2-amino-3-hydroxypropylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
EN300-34610-10.0g
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Enamine
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4-(2S)-2-amino-3-hydroxypropylphenol Production Method

4-(2S)-2-amino-3-hydroxypropylphenol Related Literature

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